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Compound of Interest

Compound Name: 4,6-Di-tert-butylresorcinol

Cat. No.: B1329516 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of 4,6-Di-tert-
butylresorcinol

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the core physical and chemical properties of 4,6-Di-tert-
butylresorcinol. It includes quantitative data, detailed experimental protocols, and

visualizations of relevant chemical and biological pathways.

Core Properties of 4,6-Di-tert-butylresorcinol
4,6-Di-tert-butylresorcinol is an organic compound belonging to the resorcinol family, which

are dihydroxybenzene derivatives.[1] The presence of two tert-butyl groups at the 4 and 6

positions significantly influences its chemical properties, enhancing its hydrophobicity and

thermal stability.[1]

Physical Properties
The physical characteristics of 4,6-Di-tert-butylresorcinol are summarized in the table below.

It typically presents as a white to off-white or brown crystalline solid.[1][2][3]
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Property Value Source(s)

Molecular Formula C₁₄H₂₂O₂ [2][4]

Molecular Weight 222.32 g/mol [2][5][4]

Appearance
White to Gray to Brown

powder/crystal
[1][2]

Melting Point 120-125 °C [2]

Solubility
Good solubility in organic

solvents; less soluble in water
[1]

CAS Number 5374-06-1 [1][2][4]

Chemical Identifiers
For unambiguous identification, the following chemical identifiers are used for 4,6-Di-tert-
butylresorcinol.
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Identifier Type Value Source(s)

IUPAC Name
4,6-ditert-butylbenzene-1,3-

diol
[5]

Synonyms

1,3-Di-tert-butyl-4,6-

dihydroxybenzene, 4,6-

Bis(1,1-dimethylethyl)-1,3-

benzenediol

[1][2]

InChI

InChI=1S/C14H22O2/c1-

13(2,3)9-7-

10(14(4,5)6)12(16)8-

11(9)15/h7-8,15-16H,1-6H3

[1][2][5]

InChIKey
KJFMXIXXYWHFAN-

UHFFFAOYSA-N
[2][5]

SMILES
CC(C)(C)c1cc(c(O)cc1O)C(C)

(C)C
[1][2][5]

EC Number 226-366-3 [2][5]

Beilstein/REAXYS 2049541 [2]

Spectral Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 4,6-Di-tert-
butylresorcinol.
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Data Type Key Peaks / Information Source(s)

¹H NMR
Data available via spectral

databases.
[5]

¹³C NMR
Data available via spectral

databases.
[5]

Mass Spectrometry
Major fragments observed at

m/z 222, 207, 115 (GC-MS).
[5]

Infrared (IR)

Spectra available via KBr-

Pellet and Vapor Phase

techniques.

[5]

Chemical Properties and Reactivity
Antioxidant Activity
4,6-Di-tert-butylresorcinol is primarily recognized for its potent antioxidant properties.[1][6]

The phenolic hydroxyl groups can donate hydrogen atoms to scavenge free radicals, which is a

key mechanism in preventing oxidative degradation. This makes it a valuable stabilizer in

various industrial applications, including polymers and rubber.[1] It is also used in

pharmaceutical formulations to prevent oxidation.[6]

Oxidation
As a phenolic compound, 4,6-Di-tert-butylresorcinol is susceptible to oxidation. The reaction

can be catalyzed by enzymes or chemical oxidants. Oxidation can lead to the formation of

quinone-type structures.[7][8] Base-catalyzed oxidation is a known issue for sterically hindered

phenols, leading to discoloration (e.g., yellowing) in the presence of a basic environment.[9]
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4,6-Di-tert-butylresorcinol
(Phenolic Form)

Phenoxyl Radical- H•

Reduced Agent

Quinone-type Product

 Further Oxidation /
 Rearrangement

Oxidizing Agent
(e.g., Free Radical, Base)

 H Atom Abstraction

H•

Melanin Biosynthesis Pathway

L-Tyrosine

L-DOPA

Hydroxylation

Dopaquinone

Oxidation

Melanin

 Multiple Steps

Tyrosinase
(Enzyme)

 Catalyzes

 Catalyzes

4,6-Di-tert-butylresorcinol
(or related resorcinols)

 Inhibition
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Reaction Setup

Process

Work-up & Purification

Resorcinol

1. Mix Reactants & Solvent

tert-Butanol
(Alkylating Agent)

Acid Catalyst
(e.g., H₂SO₄) Solvent

2. Heat mixture
(e.g., 80-100°C)

3. Monitor via TLC/GC

4. Quench reaction
(e.g., with water/ice)

5. Extract with
Organic Solvent

6. Wash Organic Layer

7. Dry & Concentrate

8. Purify crude product
(Recrystallization/Chromatography)

Pure 4,6-Di-tert-butylresorcinol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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